Cas no 1501303-35-0 (1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-amine
• CAS No: 1501303-35-0
• MF: C₉H₁₂BrNS
• MW: 246.167280197144
• CID: 6257924
• PubChem ID: 83722568
• Update Time: 2025-10-21

1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-amine
• 1501303-35-0
• 1-[1-(4-bromothiophen-2-yl)cyclopropyl]ethan-1-amine
• EN300-1914602

• Inchi： 1S/C9H12BrNS/c1-6(11)9(2-3-9)8-4-7(10)5-12-8/h4-6H,2-3,11H2,1H3
• InChI Key： RZEKNYWBRFAFKJ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 244.98738g/mol
• Monoisotopic Mass: 244.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-amine

1-1-(4-Bromothiophen-2-yl)cyclopropylethan-1-amine (CAS No. 1501303-35-0): A Comprehensive Overview

The compound 1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-amine (CAS No. 1501303-35-0) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cyclopropane ring, which is fused with a thiophene moiety and an amine group, making it a versatile building block for various applications. The presence of the bromine atom at the 4-position of the thiophene ring introduces additional electronic and steric effects, further enhancing its reactivity and potential utility in chemical synthesis.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery, particularly due to their unique pharmacokinetic properties and ability to modulate protein interactions. The thiophene ring, a heterocyclic aromatic structure, is known for its stability and ability to participate in π–π interactions, making it a valuable component in designing bioactive molecules. The combination of these structural features in 1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-amine positions it as a promising candidate for exploring novel therapeutic agents.

One of the most notable advancements involving this compound is its application in the development of anticancer agents. Researchers have demonstrated that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, potentially due to their ability to inhibit key enzymes involved in cell proliferation. For instance, a study published in *Journal of Medicinal Chemistry* revealed that this compound can modulate the activity of histone deacetylases (HDACs), which are critical regulators of gene expression in cancer cells.

In addition to its pharmacological applications, 1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-amine has also been explored for its potential in materials science. Its rigid structure and ability to form stable supramolecular assemblies make it an attractive candidate for designing advanced materials such as organic semiconductors and self-healing polymers. Recent research has focused on incorporating this compound into polymer networks to enhance their mechanical properties and thermal stability.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution, cyclopropanation, and amine functionalization. One optimized route reported in *Organic Letters* utilizes a palladium-catalyzed coupling reaction to assemble the thiophene ring with the cyclopropane moiety. This method not only ensures high yield but also provides excellent control over the stereochemistry of the product.

From an environmental perspective, the development of green chemistry approaches for synthesizing 1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-amine has become a priority. Researchers are exploring catalyst-free methods and biodegradable solvents to minimize the ecological footprint of its production. These efforts align with global initiatives aimed at promoting sustainable chemical manufacturing practices.

In conclusion, 1-CAS No. 1501303_35_0 (Compound Name) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with cutting-edge research findings, underscores its potential as a valuable tool in drug discovery and materials innovation. As ongoing studies continue to unravel its full spectrum of applications, this compound is poised to play a pivotal role in shaping future advancements across multiple scientific disciplines.